Cas no 1207018-26-5 (N-3-cyclopropyl-1-(4-ethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl-1,1'-biphenyl-4-carboxamide)

N-3-cyclopropyl-1-(4-ethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl-1,1'-biphenyl-4-carboxamide structure
1207018-26-5 structure
Product Name:N-3-cyclopropyl-1-(4-ethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl-1,1'-biphenyl-4-carboxamide
CAS No:1207018-26-5
MF:C25H23N5O2
MW:425.482424974442
CID:6459218
PubChem ID:135892058
Update Time:2024-01-14

N-3-cyclopropyl-1-(4-ethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl-1,1'-biphenyl-4-carboxamide Chemical and Physical Properties

Names and Identifiers

    • N-3-cyclopropyl-1-(4-ethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl-1,1'-biphenyl-4-carboxamide
    • AKOS024505831
    • N-[5-cyclopropyl-2-(4-ethyl-6-oxo-1H-pyrimidin-2-yl)pyrazol-3-yl]-4-phenylbenzamide
    • 1207018-26-5
    • F5305-0241
    • VU0641271-1
    • Inchi: 1S/C25H23N5O2/c1-2-20-14-23(31)28-25(26-20)30-22(15-21(29-30)18-10-11-18)27-24(32)19-12-8-17(9-13-19)16-6-4-3-5-7-16/h3-9,12-15,18H,2,10-11H2,1H3,(H,27,32)(H,26,28,31)
    • InChI Key: HOTRXKRRZAXRQJ-UHFFFAOYSA-N
    • SMILES: O=C(C1C=CC(C2C=CC=CC=2)=CC=1)NC1=CC(C2CC2)=NN1C1=NC(CC)=CC(N1)=O

Computed Properties

  • Exact Mass: 425.18517499g/mol
  • Monoisotopic Mass: 425.18517499g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 32
  • Rotatable Bond Count: 6
  • Complexity: 775
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 88.4Ų

N-3-cyclopropyl-1-(4-ethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl-1,1'-biphenyl-4-carboxamide Pricemore >>

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